Cas no 56079-11-9 (2,2-Bis(4-amino-3-chlorophenyl)butane)

2,2-Bis(4-amino-3-chlorophenyl)butane structure
56079-11-9 structure
Product Name:2,2-Bis(4-amino-3-chlorophenyl)butane
CAS No:56079-11-9
MF:C16H18Cl2N2
MW:309.233521938324
CID:944893
PubChem ID:624359
Update Time:2025-04-19

2,2-Bis(4-amino-3-chlorophenyl)butane Chemical and Physical Properties

Names and Identifiers

    • 2,2-Bis(4-amino-3-chlorophenyl)butane
    • 4-[2-(4-amino-3-chlorophenyl)butan-2-yl]-2-chloroaniline
    • SFXBTVLZBMFRBF-UHFFFAOYSA-N
    • 4-[1-(4-Amino-3-chlorophenyl)-1-methylpropyl]-2-chlorophenylamine #
    • 56079-11-9
    • DTXSID50347659
    • Inchi: 1S/C16H18Cl2N2/c1-3-16(2,10-4-6-14(19)12(17)8-10)11-5-7-15(20)13(18)9-11/h4-9H,3,19-20H2,1-2H3
    • InChI Key: SFXBTVLZBMFRBF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C)(C1C=CC(=C(C=1)Cl)N)CC)N

Computed Properties

  • Exact Mass: 308.0847040g/mol
  • Monoisotopic Mass: 308.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52Ų
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